3-(4-Ethoxyphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine

• IUPAC Name: 3-(4-ethoxyphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• InChI: InChI=1S/C17H15N7O2/c1-2-25-13-5-3-12(4-6-13)24-15(18)14(21-23-24)17-20-16(22-26-17)11-7-9-19-10-8-11/h3-10H,2,18H2,1H3
• InChI Key: NMEMYXVTOSBKER-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=NC=C4)N
• Molecular Formula: C17H15N7O2
• Molecular Weight: 349.3 g/mol

Description

3-(4-Ethoxyphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine, also known as EPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPTA is a triazole-based compound that has been synthesized through various methods and has shown promising results in biochemical and physiological studies.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Researchers have developed novel derivatives of 1,2,4-triazole, including structures related to the specified compound, to investigate their antimicrobial properties. These studies have demonstrated that some of these derivatives possess significant antimicrobial activities against a range of microorganisms, suggesting their potential as templates for developing new antimicrobial agents (Bektaş et al., 2007); (Bayrak et al., 2009).

Anticancer Evaluation

The exploration of 1,2,4-triazole derivatives for their anticancer activities has yielded promising results. Some compounds in this class have shown significant cytotoxic effects against various cancer cell lines, indicating their potential as anticancer agents. This suggests the broader applicability of such compounds, including "3-(4-Ethoxyphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine," in cancer research and therapy development (Abdo & Kamel, 2015).